Cas no 2228963-04-8 (2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid)

2-(1-{Imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid is a specialized heterocyclic compound featuring a fused imidazo[1,2-a]pyrazine core linked to a cyclobutylacetic acid moiety. This structure confers unique reactivity and potential utility in medicinal chemistry, particularly as a versatile intermediate for drug discovery. The imidazo[1,2-a]pyrazine scaffold is known for its pharmacological relevance, often serving as a key pharmacophore in kinase inhibitors and other bioactive molecules. The cyclobutyl group enhances conformational rigidity, potentially improving target binding affinity and metabolic stability. The acetic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other analogs. This compound is suitable for research applications requiring structurally diverse building blocks in the development of novel therapeutics.
2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid structure
2228963-04-8 structure
Product Name:2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid
CAS No:2228963-04-8
MF:C12H13N3O2
MW:231.250522375107
CID:5923129
PubChem ID:165681685
Update Time:2025-05-25

2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid
    • 2228963-04-8
    • EN300-1726975
    • 2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
    • Inchi: 1S/C12H13N3O2/c16-11(17)6-12(2-1-3-12)9-7-14-10-8-13-4-5-15(9)10/h4-5,7-8H,1-3,6H2,(H,16,17)
    • InChI Key: XOYKXABGRWBFET-UHFFFAOYSA-N
    • SMILES: OC(CC1(C2=CN=C3C=NC=CN23)CCC1)=O

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.5Ų

2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1726975-0.05g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
0.05g
$1452.0 2023-09-20
Enamine
EN300-1726975-0.1g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
0.1g
$1521.0 2023-09-20
Enamine
EN300-1726975-0.25g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
0.25g
$1591.0 2023-09-20
Enamine
EN300-1726975-0.5g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
0.5g
$1660.0 2023-09-20
Enamine
EN300-1726975-1.0g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
1g
$1729.0 2023-06-04
Enamine
EN300-1726975-2.5g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
2.5g
$3389.0 2023-09-20
Enamine
EN300-1726975-5.0g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
5g
$5014.0 2023-06-04
Enamine
EN300-1726975-10.0g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
10g
$7435.0 2023-06-04
Enamine
EN300-1726975-1g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
1g
$1729.0 2023-09-20
Enamine
EN300-1726975-5g
2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid
2228963-04-8
5g
$5014.0 2023-09-20

2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid Related Literature

Additional information on 2-(1-{imidazo1,2-apyrazin-3-yl}cyclobutyl)acetic acid

Introduction to 2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic Acid (CAS No: 2228963-04-8)

2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid, identified by the CAS number 2228963-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid comprises a cyclobutane ring fused with an imidazo[1,2-a]pyrazine moiety, which is further substituted with an acetic acid group at the 2-position. This configuration imparts the molecule with a rigid and planar structure, characteristics that are often desirable in medicinal chemistry for enhancing bioavailability and target specificity.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including kinase enzymes and ion channels. For instance, research published in the Journal of Medicinal Chemistry demonstrated that imidazo[1,2-a]pyrazine derivatives exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings underscore the importance of cyclobutane-containing heterocycles in therapeutic design.

In addition to its pharmacological relevance, the synthesis of 2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the efficiency of its production but also opened avenues for exploring related analogs with enhanced pharmacokinetic profiles.

The compound's stability under physiological conditions and its ability to penetrate cellular membranes make it a promising candidate for further preclinical studies. Ongoing research is focused on elucidating its mechanism of action and evaluating its efficacy in animal models of diseases such as cancer and neurodegenerative disorders.

In conclusion, 2-(1-{imidazo[1,2-a]pyrazin-3-yl}cyclobutyl)acetic acid, with its distinctive chemical architecture and emerging therapeutic potential, represents a valuable addition to the arsenal of compounds being explored for novel drug development.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk